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Quantitative Data Summary for PF-06726304

The table below summarizes the key experimental data available for PF-06726304:

Activity Type
Experimental
Model

Target/Effect Result (Ki/IC₅₀) Citation

Biochemical
Activity

Cell-free assay EZH2 (Wild-Type) Ki = 0.7 nM [1] [2]

[3]

Cell-free assay EZH2 (Y641N

Mutant)

Ki = 3.0 nM [1] [2]

[3]

In Vitro Activity Karpas-422 cells

(DLBCL)

H3K27me3

Inhibition

IC₅₀ = 15 nM [1] [2]

Karpas-422 cells

(DLBCL)

Cell Proliferation

Inhibition

IC₅₀ = 25 nM [1] [4]

[3]

In Vivo Activity Karpas-422

xenograft (mice)

Tumor Growth

Inhibition

Robust activity at 200 &
300 mg/kg (BID, 20 days)

[1] [4]

[3]
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For researchers looking to replicate or understand these findings, here is a detailed breakdown of the key

methodologies cited in the data.

In Vitro H3K27me3 Reduction Assay (Karpas-422 cells)

Cell Line: Karpas-422 (a Diffuse Large B-Cell Lymphoma line harboring wild-type EZH2) [1] [2].
Procedure: Cells were plated and treated with PF-06726304 for a set period. Following

incubation, cells were lysed, and the lysates were transferred to ELISA plates [2].
Measurement: A biotinylated anti-trimethylhistone H3K27 antibody was used for detection,

followed by a horseradish peroxidase-linked antibody and a colorimetric substrate to quantify
H3K27me3 levels [2].

Key Parameter: The IC₅₀ value of 15 nM represents the concentration at which a 50%
reduction in H3K27me3 levels was observed [1] [2].

In Vivo Efficacy Study (Karpas-422 Xenograft Model)

Animal Model: Female Scid beige mice (6-8 weeks old) with subcutaneously implanted
Karpas-422 tumors [1] [4] [3].

Dosing Protocol: PF-06726304 was administered orally at 200 and 300 mg/kg, twice daily
(BID), for 20 days [1] [4].

Outcome Measures: The study reported significant suppression of tumor growth and robust
modulation of downstream biomarkers, indicating on-target EZH2 inhibition [1] [4] [3].

Mechanism of Action and Signaling Pathway

PF-06726304 is a SAM-competitive inhibitor that selectively targets the EZH2 protein, which is the catalytic

subunit of the Polycomb Repressive Complex 2 (PRC2) [4]. The diagram below illustrates how inhibiting

EZH2 affects the histone methylation process and subsequent gene expression.
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As shown, EZH2 normally adds repressive methyl groups to histone H3, leading to gene silencing. By

inhibiting EZH2, PF-06726304 prevents this methylation, which de-represses genes involved in controlling

cell growth and differentiation, ultimately leading to antitumor effects [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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